NEU-730
Overview
Description
NEU-730 is a novel inhibitor of TbrPDEB1, showing modest inhibition of T. brucei proliferation.
Scientific Research Applications
1. Neu Oncogene and Cancer Research
The neu oncogene, also known as c-erbB-2 or HER-2, plays a significant role in various cancer research studies. For instance, it's repeatedly activated in neuro- and glioblastomas and is linked to the pathogenesis of human breast cancer. The oncogene encodes a protein closely related to the epidermal growth factor receptor, and its activation or amplification has been a focus in cancer research for understanding tumor behavior and development. This research has included studies on breast cancer, non-small cell lung carcinomas, and mammary tumor cells, providing insights into the oncogenic transformation process and potential therapeutic targets (Bargmann, Hung, & Weinberg, 1986), (Slamon et al., 1987), (Weiner et al., 1990).
2. Neu in Neuroscientific Research
In neuroscientific research, the neu gene and its products have been implicated in various studies related to brain development and neurodegenerative diseases. For example, the neu GRID project focuses on developing an infrastructure to facilitate research into neurodegenerative diseases like Alzheimer's, using workflows and provenance tracking solutions to automate complex, large-scale analyses (Anjum et al., 2011).
3. Neu in Environmental Research
NEU-730 also appears in environmental research, particularly in the context of the NitroEurope Integrated Project (NEU), which focuses on quantifying the net effect of nitrogen on greenhouse gas balance. This research has led to advances in modeling nitrogen fluxes and understanding the spatial interactions between various environmental elements (Sutton et al., 2007).
4. Neu and Biometeorology
The Universal Thermal Climate Index (UTCI) project, part of the European COST Action 730, involves the development of a human thermal climate index that incorporates a multi-node thermo-physiological model. This research is vital for understanding the impact of climate on human health and is used in bioclimatic mapping and environmental epidemiology (McGregor, 2012).
properties
CAS RN |
1622300-88-2 |
|---|---|
Product Name |
NEU-730 |
Molecular Formula |
C25H29NO5 |
Molecular Weight |
423.509 |
IUPAC Name |
cis-4-Cyano-4-[4-methoxy-3-(4-phenoxybutoxy)phenyl]-cyclohexanecarboxylic acid |
InChI |
InChI=1S/C25H29NO5/c1-29-22-10-9-20(25(18-26)13-11-19(12-14-25)24(27)28)17-23(22)31-16-6-5-15-30-21-7-3-2-4-8-21/h2-4,7-10,17,19H,5-6,11-16H2,1H3,(H,27,28)/t19-,25+ |
InChI Key |
OGVVVHXXDFPPNX-KJDSRRNHSA-N |
SMILES |
O=C([C@H]1CC[C@](C2=CC=C(OC)C(OCCCCOC3=CC=CC=C3)=C2)(C#N)CC1)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NEU-730; NEU730; NEU 730 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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